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Welcome to the technical support center for the stabilization of black phase cesium lead iodide

(CsPbI₃) using hydroiodic acid (HI). This resource is designed for researchers and scientists

encountering challenges in their experimental work. Here you will find troubleshooting guides

and frequently asked questions (FAQs) to address common issues.

Frequently Asked Questions (FAQs)
Q1: What is the fundamental role of hydroiodic acid (HI) in the synthesis of CsPbI₃

perovskites?

A1: Hydroiodic acid is primarily used as a solution additive to facilitate the formation of the

photoactive cubic 'black' phase (α-CsPbI₃) at relatively low temperatures, typically around

100°C.[1][2][3][4][5] Under normal conditions, the stable phase of CsPbI₃ at room temperature

is the non-perovskite orthorhombic 'yellow' phase (δ-CsPbI₃), which is not suitable for

photovoltaic applications.[1][2] A high temperature of over 310°C is usually required to convert

the yellow phase to the black phase.[2] The addition of HI to the precursor solution is believed

to induce a strained crystal lattice, which enables this phase transition at a much lower

temperature.[1][2]

Q2: Why is the concentration of HI so critical for the quality of the CsPbI₃ film?

A2: The concentration of HI directly influences the structural, morphological, optical, and

electrical properties of the CsPbI₃ film.[1][3][4][5] An optimal concentration leads to improved

crystallinity, better morphology, and enhanced absorption.[1][5] Insufficient HI can result in an
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incomplete transition to the black phase, while an excessive amount can be detrimental to the

film's quality, potentially due to the introduction of excess water molecules.[1] Systematic

studies have shown that varying the HI concentration affects grain size, defect density, and

ultimately, the performance of fabricated solar cells.[6][7][8]

Q3: Can HI be used in conjunction with other additives to improve stability?

A3: Yes, research has shown synergistic effects when HI is used with other additives. For

instance, the combination of HI and deionized water has been proposed to promote the growth

of larger perovskite grains with a smoother surface by a dissolution and recrystallization

process, which can suppress defect-induced nonradiative recombination.[6][9] Another

approach involves using HI with phenylethylammonium iodide (PEAI) to create a distorted

black phase of CsPbI₃, leading to enhanced power conversion efficiency and stability.[10]
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Problem Possible Cause(s) Suggested Solution(s)

Incomplete conversion to the

black phase (film appears

yellowish or has yellow

patches).

Low concentration of

hydroiodic acid.

Increase the concentration of

HI in the precursor solution. A

systematic study to find the

optimal concentration is

recommended.[1][2]

Insufficient annealing

temperature or time.

Ensure the annealing

temperature is at least 100°C

and optimize the annealing

duration.

Poor film morphology

(pinholes, small grains).
Sub-optimal HI concentration.

Vary the HI concentration to

find the optimal value that

promotes larger grain growth

and a smoother film.[6]

Non-ideal solvent system or

deposition technique.

Re-evaluate the solvent

system and spin-coating

parameters.

Low power conversion

efficiency (PCE) in solar cells.

High defect density in the

CsPbI₃ film.

Optimize the HI concentration

to reduce internal defects.[6]

Consider using HI in

combination with other

additives like deionized water

or PEAI to passivate defects.

[6][10]

Poor charge collection.

An optimized amount of HI can

improve charge collection

efficiency.[6]

Film degrades quickly in

ambient conditions.

Inherent instability of the black

phase.

While HI aids in formation,

long-term stability is still a

challenge. Consider synergistic

approaches with other

additives like PEAI for

enhanced stability.[10]
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Encapsulation of the final

device is also crucial.

Quantitative Data Summary
The following tables summarize key quantitative data from studies on the effect of HI

concentration on CsPbI₃ properties.

Table 1: Effect of HI Concentration on CsPbI₃ Film Properties
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HI
Concentration
(μL/mL)

Crystallite Size
(nm)

Band Gap (eV)
Key
Observations

Reference

30 Smaller 1.75

Incomplete

phase transition

to black phase,

lower

crystallinity.

[1][2]

33 - ~1.7

Commonly used

concentration,

full formation of

black phase.

[1][2]

36 Largest ~1.7

Optimum

concentration,

superior

structural,

morphological,

and optical

properties.

[1][2]

39 - ~1.7
Full formation of

black phase.
[1]

42 Reduced 1.73

Detrimental

influence,

possibly due to

water in HI.

[1][2]

Table 2: Photovoltaic Performance of CsPbI₃ Solar Cells with Varying HI Concentration
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HI Concentration
(μL/mL)

Power Conversion
Efficiency (PCE)
(%)

Fill Factor (%) Reference

30 Poor performance - [2]

36 6.44 - [1][2][3][4][5]

35 (with 10 μL H₂O) 11.41 ~69 [6][9]

35 (without H₂O) - 62 [6][9]

45 4.8 - [7][8]

Experimental Protocols
Protocol 1: Fabrication of CsPbI₃ Perovskite Films with Varying HI Concentration

This protocol is based on the methodology described in the literature for a systematic study of

HI concentration.[1][2]

Precursor Solution Preparation:

Prepare a precursor solution of CsPbI₃.

Divide the precursor solution into several batches.

To each batch, add a different volume of hydroiodic acid to achieve the desired

concentrations (e.g., 30, 33, 36, 39, 42 μL/mL).

Substrate Preparation:

Clean the desired substrates (e.g., FTO glass) sequentially with appropriate solvents in an

ultrasonic bath.

Dry the substrates with a nitrogen gun.

Film Deposition:

Deposit the prepared precursor solutions onto the substrates using a spin-coater.
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Use a two-step spin-coating program (e.g., 1000 rpm for 10 s followed by 5000 rpm for 30

s).

Annealing:

Anneal the spin-coated films on a hotplate at a temperature of approximately 100°C for a

specified time (e.g., 10 minutes) to induce the phase transition to α-CsPbI₃.

Characterization:

Analyze the structural properties of the films using X-ray diffraction (XRD).

Examine the morphology and grain size using scanning electron microscopy (SEM).

Measure the optical properties using UV-Vis spectroscopy to determine the band gap.
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Caption: Experimental workflow for fabricating and characterizing CsPbI₃ films with varying HI

concentrations.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b13726960?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13726960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precursor Stage

Processing

Resulting Film

CsPbI₃ Precursor Solution

Spin Coating

Hydroiodic Acid (HI)
Additive

Low Temperature
Annealing (~100°C)

Strained Crystal Lattice

Induces

Stable α-CsPbI₃
(Black Phase)

Enables Low-T
Formation of

Click to download full resolution via product page

Caption: Proposed mechanism for HI-assisted stabilization of the α-CsPbI₃ black phase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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